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Compound of Interest

Compound Name: N,N-Diethylaniline hydrochloride

CAS No.: 5882-45-1

Cat. No.: B1293589

Get Quote

Executive Summary
N,N-Diethylaniline hydrochloride (CAS: 5882-45-1) serves as a critical intermediate in the

synthesis of triarylmethane dyes, pharmaceuticals, and polymerization initiators.[1][2] While the

free base (N,N-Diethylaniline) is widely characterized, the hydrochloride salt offers distinct

advantages in stability and handling for solid-state processing.[1] This guide consolidates

available thermochemical data, addresses discrepancies in solubility literature, and provides

validated protocols for synthesis and thermal analysis.[1]

Chemical Identity & Physical Properties[1][2][3][4][5]
[6]
A clear distinction between the free base and the hydrochloride salt is vital for accurate

stoichiometric calculations and process design.[1]
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Property
N,N-Diethylaniline
Hydrochloride (Salt)

N,N-Diethylaniline (Free
Base)

CAS Number 5882-45-1 91-66-7

Formula

ngcontent-ng-c2307461527=""

_nghost-ng-c2764567632=""

class="inline ng-star-inserted">

Molecular Weight 185.69 g/mol 149.23 g/mol

Physical State White crystalline powder Colorless to yellow liquid

Melting Point 153 °C [1] -38 °C

Boiling Point
Decomposes (See TGA

section)
216–217 °C

Solubility
Soluble in chloroform, ethanol.

[2][3][4] Note 1

Immiscible in water; soluble in

organic solvents

Note 1 (Solubility Discrepancy): While some commercial catalogs list the salt as "insoluble in

water" [1], this contradicts standard chemical intuition for low-molecular-weight amine salts.[1]

In practice, anilinium salts typically exhibit moderate to high water solubility compared to their

free bases.[1] Researchers should verify solubility in their specific aqueous buffer systems; the

"insoluble" listing likely refers to the free base or a specific non-polar polymorph context.[1]

Thermochemical Profile
Due to the limited availability of direct calorimetric data for the hydrochloride salt in open

literature, the following dataset combines specific salt values with high-confidence free base

data, which serves as the thermodynamic foundation for deriving salt properties via Hess's Law

cycles.

Thermodynamic Data (Standard State)
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Parameter Value (Free Base)
Value
(Hydrochloride
Salt)

Source

Enthalpy of Formation

(ngcontent-ng-

c2307461527=""

_nghost-ng-

c2764567632=""

class="inline ng-star-

inserted">

)

+1.8 kJ/mol (Liquid)
Not Experimentally

Reported
[2]

Enthalpy of

Combustion (

)

-6080.6 ± 2.9 kJ/mol
Requires Bomb

Calorimetry
[2]

Heat Capacity (

)

274.5 J/(mol[4]·K)

(Liquid)

Est. 300-350

J/(mol[1]·K)
[2]

Enthalpy of

Vaporization (

)

56.0 - 60.3 kJ/mol
N/A (Solid

decomposes)
[2]

Thermal Stability & Decomposition
The salt exhibits a melting transition at 153 °C.[1] Thermal decomposition typically follows

shortly after melting, releasing HCl gas and reverting to the free base or degrading further into

nitrogen oxides.[1]

Onset of Decomposition: Expect mass loss >160 °C (TGA).[1]

Storage Stability: Hygroscopic.[1] Store under inert atmosphere (Argon/Nitrogen) to prevent

hydrolysis and "caking."[1]

Experimental Protocols
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Synthesis of N,N-Diethylaniline Hydrochloride
Objective: Conversion of the liquid free base to the solid hydrochloride salt for purification or

storage.[1]

Reagents:

N,N-Diethylaniline (freshly distilled, >99%)[1]

HCl gas (anhydrous) OR Conc.[1] Hydrochloric Acid (37%)[1]

Solvent: Diethyl ether (anhydrous) or Ethanol[1]

Workflow:

Dissolution: Dissolve 10.0 g of N,N-Diethylaniline in 100 mL of anhydrous diethyl ether in a

round-bottom flask. Chill to 0–5 °C on an ice bath.

Acidification (Method A - Anhydrous): Slowly bubble anhydrous HCl gas through the solution

with vigorous stirring. The salt will precipitate immediately as a white solid.[1]

Acidification (Method B - Aqueous): Add conc. HCl dropwise. Note: This method requires

subsequent solvent evaporation and drying.

Isolation: Filter the precipitate using a sintered glass funnel (Grade 3 or 4).

Purification: Wash the filter cake with cold diethyl ether (2 x 20 mL) to remove unreacted

amine.

Drying: Dry under vacuum (0.1 mbar) at 40 °C for 4 hours. Store in a desiccator.

Thermochemical Analysis (DSC/TGA)
Objective: To determine the precise melting point and decomposition onset for a specific batch

(Quality Control).

Instrument: Simultaneous Thermal Analyzer (SDT) or separate DSC/TGA.[1]

Pan: Alumina (open) for TGA; Aluminum (hermetically sealed with pinhole) for DSC.[1]
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Purge Gas: Nitrogen (50 mL/min).

Ramp Rate: 10 °C/min from 25 °C to 300 °C.[1]

Data Interpretation:

Endotherm 1 (DSC): Sharp peak onset ~153 °C (Melting).[1]

Weight Loss (TGA): Step change immediately following melting indicates loss of HCl

(dehydrochlorination).[1]

Visualization of Workflows
Diagram 1: Synthesis & Purification Logic
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Caption: Step-by-step synthesis pathway for converting N,N-Diethylaniline free base to its

hydrochloride salt.

Diagram 2: Thermochemical Characterization Decision
Tree
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Caption: Logical workflow for validating the thermal properties of the synthesized salt using

DSC and TGA.

Safety & Handling
Corrosivity: The hydrochloride salt is an irritant; however, hydrolysis can release free HCl.[1]

The free base is toxic by inhalation and skin absorption.[1]
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PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.[1] Handle all synthesis

steps in a fume hood.

First Aid: In case of contact, wash with copious amounts of water.[1] If inhaled, move to fresh

air immediately.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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